

Clinical Evidence on Labor Acceleration with Valethamate Bromide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Valethamate Bromide

CAS No.: 90-22-2

Cat. No.: S597133

[Get Quote](#)

The table below summarizes key findings from clinical studies investigating **Valethamate Bromide's** effect on labor duration.

Study Population & Design	Reported Effect on First Stage of Labor	Reported Effect on Second Stage of Labor	Commonly Reported Side Effects
500 patients (250 primigravida & 250 multipara); observational study [1]	Significant reduction: ~3.15 hrs (primigravida) & ~2.4 hrs (multipara) vs. control (9.3 hrs & 7.5 hrs) [1].	Information not specified.	Dryness of mouth (4.4-8.4%), transient tachycardia (5.2-9.2%) [1].
143 patients (71 nulliparous & 72 multiparous); randomized controlled trial (2018) [2]	No statistically significant difference in the duration from membrane rupture to the second stage [2].	Significant reduction in nulliparous women: 35 min vs. 42.5 min in control. No significant effect in multiparous women [2].	No significant difference in maternal tachycardia, dry mouth, flushing, headache, nausea, or vomiting vs. control [2].
Comparison with Drotavarine;	One study found it as effective as drotavarine, but the trial was unblinded and used	Information not specified.	Recorded adverse events of moderate intensity; one study

Study Population & Design	Reported Effect on First Stage of Labor	Reported Effect on Second Stage of Labor	Commonly Reported Side Effects
referenced clinical trials [3]	inappropriate statistics. Another found it less efficacious than drotavarine with more side effects [3].		noted it had more side effects than drotavarine [3].

Experimental Protocols from Cited Studies


For researchers designing clinical trials, here are the methodologies employed in the key studies cited above.

- **Yilmaz et al. (2018) Protocol [2]:**
 - **Population:** 200 pregnant women at 37-41 weeks gestation, in active labor with cervical dilatation of 6-7 cm.
 - **Intervention:** Administered **16 mg of Valethamate Bromide** intramuscularly.
 - **Control:** No medication.
 - **Outcomes Measured:** Duration of the first and second stages of labor, time from membrane rupture to delivery, and incidence of maternal side effects (tachycardia, dry mouth, flushing, headache, nausea, vomiting).
- **Kuruville et al. (1992) & Desai et al. (1984) Protocol [3] [1]:**
 - **Population:** Patients with established labor (cervical dilatation approx. 3 cm) and uncomplicated pregnancies.
 - **Intervention:** Administered **8 mg/mL of Valethamate Bromide** intramuscularly. One study used a maximum of three doses at 30-minute intervals [1].
 - **Control:** No drug for labor acceleration.
 - **Outcomes Measured:** Time to achieve full cervical dilation (10 cm), assessed by pelvic examination every 30 minutes. Side effects were noted on a partogram.

Proposed Mechanism of Action

Valethamate Bromide is classified as an anticholinergic and spasmolytic agent [4]. While the exact signaling pathway for its role in cervical dilation is not fully detailed in the available literature, its proposed

mechanism can be summarized as follows:



[Click to download full resolution via product page](#)

The diagram illustrates the dual-action hypothesis: **Valethamate Bromide** acts as both an anticholinergic (blocking parasympathetic signals) and a direct smooth muscle relaxant, which together may reduce spasms in the cervix and promote ripening to facilitate dilation [1] [4].

Critical Analysis & Research Gaps

A critical viewpoint must be considered in any comprehensive analysis. A 2010 editorial highlights significant concerns:

- **Limited Global Recognition:** **Valethamate Bromide** is **not listed** in well-established pharmacology textbooks from North America and the UK, nor in the British National Formulary. It is also **not included** in the Indian Pharmacopoeia, despite its widespread use in India [3].

- **Scant Evidence Base:** A PubMed search yielded very few articles, with only a handful of clinical trials available. The existing trials have been criticized for being underpowered, unblinded, or using inappropriate statistical tests [3].
- **Safety and Efficacy Questions:** The editorial concludes that the evidence for both efficacy and safety is inadequate and recommends against its use until more convincing data is available [3].

In summary, while some studies report benefits, the body of evidence for **Valethamate Bromide** is small and conflicting. The choice to use or study it further should be made with a clear understanding of the significant evidence gaps and criticisms in the existing literature.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. VALETHEMATE BROMIDE AND CERVICAL DILATATION [pmc.ncbi.nlm.nih.gov]
2. Effect of valethamate bromide in accelerating labor [imrpress.com]
3. Valethamate bromide: Is there any proof of efficacy and ... [pmc.ncbi.nlm.nih.gov]
4. Valethamate bromide | Anticholinergic Medication [medchemexpress.com]

To cite this document: Smolecule. [Clinical Evidence on Labor Acceleration with Valethamate Bromide]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b597133#valethamate-bromide-injection-delivery-time-analysis>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com